Cas no 900002-63-3 (N-(4-chlorophenyl)-1-(3,4-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)

N-(4-chlorophenyl)-1-(3,4-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide structure
900002-63-3 structure
Product Name:N-(4-chlorophenyl)-1-(3,4-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
CAS No:900002-63-3
MF:C22H22ClN3O3
MW:411.881384372711
CID:5492272
Update Time:2025-07-14

N-(4-chlorophenyl)-1-(3,4-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • Pyrrolo[1,2-a]pyrazine-2(1H)-carboxamide, N-(4-chlorophenyl)-1-(3,4-dimethoxyphenyl)-3,4-dihydro-
    • N-(4-chlorophenyl)-1-(3,4-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
    • Inchi: 1S/C22H22ClN3O3/c1-28-19-10-5-15(14-20(19)29-2)21-18-4-3-11-25(18)12-13-26(21)22(27)24-17-8-6-16(23)7-9-17/h3-11,14,21H,12-13H2,1-2H3,(H,24,27)
    • InChI Key: HSKOBKUKFOKHRM-UHFFFAOYSA-N
    • SMILES: C12=CC=CN1CCN(C(NC1=CC=C(Cl)C=C1)=O)C2C1=CC=C(OC)C(OC)=C1

N-(4-chlorophenyl)-1-(3,4-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Pricemore >>

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N-(4-chlorophenyl)-1-(3,4-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Related Literature

Additional information on N-(4-chlorophenyl)-1-(3,4-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

N-(4-Chlorophenyl)-1-(3,4-Dimethoxyphenyl)-1H,2H,3H,4H-Pyrrolo[1,2-a]pyrazine-2-carboxamide: A Comprehensive Overview

N-(4-Chlorophenyl)-1-(3,4-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 900002-63-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrazines and is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in its application in drug discovery.

Chemical Structure and Synthesis

The molecular formula of N-(4-chlorophenyl)-1-(3,4-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide is C20H18ClN3O3, with a molecular weight of 385.83 g/mol. The compound features a central pyrrolopyrazine core substituted with a 4-chlorophenyl group and a 3,4-dimethoxyphenyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule.

The synthesis of N-(4-chlorophenyl)-1-(3,4-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide typically involves multi-step reactions. One common approach is the condensation of 3,4-dimethoxybenzaldehyde with 4-chloroaniline to form an intermediate imine. This intermediate is then cyclized using a suitable reagent to form the pyrrolopyrazine core. Finally, the carboxamide functionality is introduced through an amidation reaction. Recent advancements in synthetic methodologies have focused on improving the yield and purity of the final product while minimizing side reactions and environmental impact.

Biological Properties and Mechanisms of Action

N-(4-Chlorophenyl)-1-(3,4-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide has been extensively studied for its potential therapeutic applications due to its diverse biological activities. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models. The mechanism of action involves the modulation of signaling pathways such as NF-κB and MAPK.

In addition to its anti-inflammatory effects, N-(4-chlorophenyl)-1-(3,4-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide has demonstrated promising antitumor activity. Research has indicated that it can induce apoptosis in various cancer cell lines by targeting key regulators of cell cycle progression and survival pathways. For instance, it has been shown to downregulate Bcl-2 and upregulate Bax expression in human breast cancer cells.

Clinical Applications and Future Prospects

The potential clinical applications of N-(4-chlorophenyl)-1-(3,4-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide are vast and varied. Its anti-inflammatory properties make it a promising candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its antitumor activity suggests potential use in cancer therapy.

Ongoing clinical trials are evaluating the safety and efficacy of this compound in various disease models. Preliminary results have been encouraging, with several studies reporting significant improvements in disease outcomes without major adverse effects. However, further research is needed to fully understand the pharmacokinetics and pharmacodynamics of this compound in humans.

Conclusion

N-(4-Chlorophenyl)-1-(3,4-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 900002-63-3) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique chemical structure and mechanisms of action make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As more studies are conducted and clinical trials advance, this compound may pave the way for novel treatments for a range of diseases.

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